Cas no 1804280-85-0 (Ethyl 2-(3-chloropropanoyl)-6-(difluoromethoxy)benzoate)

• Product Name: Ethyl 2-(3-chloropropanoyl)-6-(difluoromethoxy)benzoate
• CAS No: 1804280-85-0
• MF: C₁₃H₁₃ClF₂O₄
• MW: 306.689730405808
• CID: 4958487
• Update Time: 2025-06-09

Ethyl 2-(3-chloropropanoyl)-6-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloropropanoyl)-6-(difluoromethoxy)benzoate

• Inchi： 1S/C13H13ClF2O4/c1-2-19-12(18)11-8(9(17)6-7-14)4-3-5-10(11)20-13(15)16/h3-5,13H,2,6-7H2,1H3
• InChI Key： KDZPWDMVEMUMQL-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC=C(C=1C(=O)OCC)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 338
• XLogP3: 3.3
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 2-(3-chloropropanoyl)-6-(difluoromethoxy)benzoate

Introduction to Ethyl 2-(3-chloropropanoyl)-6-(difluoromethoxy)benzoate (CAS No. 1804280-85-0)

Ethyl 2-(3-chloropropanoyl)-6-(difluoromethoxy)benzoate (CAS No. 1804280-85-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential applications in the development of new therapeutic agents. The presence of a 3-chloropropanoyl group and a difluoromethoxy substituent on the benzene ring imparts distinctive properties that make it an intriguing subject for further investigation.

The chemical structure of Ethyl 2-(3-chloropropanoyl)-6-(difluoromethoxy)benzoate is composed of a benzene ring with a difluoromethoxy group at the 6-position and an ethyl ester group at the 2-position, which is further substituted with a 3-chloropropanoyl moiety. This intricate arrangement of functional groups contributes to its stability and reactivity, making it a valuable candidate for various chemical and biological studies.

Recent research has highlighted the potential of Ethyl 2-(3-chloropropanoyl)-6-(difluoromethoxy)benzoate in the context of drug discovery. Studies have shown that compounds with similar structural features exhibit promising pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of difluoromethoxy-substituted benzoates demonstrated significant inhibitory effects on tumor growth in vitro and in vivo models.

The 3-chloropropanoyl group is particularly noteworthy due to its ability to enhance the lipophilicity and bioavailability of the compound. This characteristic is crucial for optimizing drug delivery and improving therapeutic efficacy. Additionally, the presence of this group may influence the compound's interaction with specific biological targets, such as enzymes or receptors, which is essential for understanding its mechanism of action.

In terms of synthetic methodology, Ethyl 2-(3-chloropropanoyl)-6-(difluoromethoxy)benzoate can be synthesized through a multi-step process involving several key reactions. The synthesis typically begins with the preparation of the difluoromethoxy-substituted benzene derivative, followed by the introduction of the 3-chloropropanoyl group and the final esterification step to form the ethyl ester. Each step requires careful control of reaction conditions to ensure high yield and purity.

The physical properties of Ethyl 2-(3-chloropropanoyl)-6-(difluoromethoxy)benzoate, such as its melting point, boiling point, and solubility, have been extensively studied. These properties are crucial for determining its suitability for various applications, including formulation development and pharmaceutical processing. For example, its solubility in organic solvents makes it amenable to use in liquid formulations, while its stability under different conditions ensures its reliability during storage and transportation.

From a safety perspective, handling Ethyl 2-(3-chloropropanoyl)-6-(difluoromethoxy)benzoate requires adherence to standard laboratory safety protocols. While it is not classified as a hazardous material, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, proper disposal methods should be followed to ensure environmental safety.

In conclusion, Ethyl 2-(3-chloropropanoyl)-6-(difluoromethoxy)benzoate (CAS No. 1804280-85-0) represents an exciting opportunity for researchers and pharmaceutical developers alike. Its unique chemical structure and potential pharmacological activities make it a promising candidate for further exploration in drug discovery and development. Ongoing research efforts are expected to uncover new insights into its biological properties and therapeutic applications, contributing to advancements in medicinal chemistry and healthcare.